[4-(1-methyl-1H-1,2,3-triazol-4-yl)phenyl]methanol

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: [4-(1-methyltriazol-4-yl)phenyl]methanol
• InChI: InChI=1S/C10H11N3O/c1-13-6-10(11-12-13)9-4-2-8(7-14)3-5-9/h2-6,14H,7H2,1H3
• InChI Key: IMZQBHOZWIFXHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C2=CC=C(C=C2)CO

Description

[4-(1-methyl-1H-1,2,3-triazol-4-yl)phenyl]methanol is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of [4-(hydroxymethyl)phenyl]boronic acid (7.10 g), 4-bromo-1-methyl-1H-1,2-3-triazole (5.00 g), sodium carbonate (6.59 g) and tetrakis(triphenylphosphine)palladium(0) (3.59 g) in a mixed solvent of water (30.0 mL)-1,4-dioxane (100 mL) was heated with reflux for 16 hr under nitrogen atmosphere. The reaction mixture was allowed to be cooled to room temperature, the organic layer was concentrated under reduced pressure, and the residue was extracted with dichloromethane (×3). The combined extracts were dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/petroleum ether) to give the title compound (3.40 g).